Sibofimloc
Sibofimloc
Sibofimloc, also known as VRT-1353385 and Antibiotic-202, is an Escherichia coli fimbrial (FimH) adhesin inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1616113-45-1
VCID:
VC0543168
InChI:
InChI=1S/C35H39NO11/c1-18(39)36-12-10-35(11-13-36)23-14-19(4-8-25-29(40)33(44)31(42)27(16-37)46-25)2-6-21(23)22-7-3-20(15-24(22)35)5-9-26-30(41)34(45)32(43)28(17-38)47-26/h2-3,6-7,14-15,25-34,37-38,40-45H,10-13,16-17H2,1H3/t25-,26-,27-,28-,29-,30-,31-,32-,33-,34-/m1/s1
SMILES:
CC(=O)N1CCC2(CC1)C3=C(C=CC(=C3)C#CC4C(C(C(C(O4)CO)O)O)O)C5=C2C=C(C=C5)C#CC6C(C(C(C(O6)CO)O)O)O
Molecular Formula:
C35H39NO11
Molecular Weight:
649.693
Sibofimloc
CAS No.: 1616113-45-1
Inhibitors
VCID: VC0543168
Molecular Formula: C35H39NO11
Molecular Weight: 649.693
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1616113-45-1 |
|---|---|
| Product Name | Sibofimloc |
| Molecular Formula | C35H39NO11 |
| Molecular Weight | 649.693 |
| IUPAC Name | 1-[2,7-bis[2-[(2R,3S,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]ethynyl]spiro[fluorene-9,4'-piperidine]-1'-yl]ethanone |
| Standard InChI | InChI=1S/C35H39NO11/c1-18(39)36-12-10-35(11-13-36)23-14-19(4-8-25-29(40)33(44)31(42)27(16-37)46-25)2-6-21(23)22-7-3-20(15-24(22)35)5-9-26-30(41)34(45)32(43)28(17-38)47-26/h2-3,6-7,14-15,25-34,37-38,40-45H,10-13,16-17H2,1H3/t25-,26-,27-,28-,29-,30-,31-,32-,33-,34-/m1/s1 |
| Standard InChIKey | SFHMWDMKUYVSQJ-VECBPBMLSA-N |
| SMILES | CC(=O)N1CCC2(CC1)C3=C(C=CC(=C3)C#CC4C(C(C(C(O4)CO)O)O)O)C5=C2C=C(C=C5)C#CC6C(C(C(C(O6)CO)O)O)O |
| Appearance | Solid powder |
| Description | Sibofimloc, also known as VRT-1353385 and Antibiotic-202, is an Escherichia coli fimbrial (FimH) adhesin inhibitor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Sibofimloc; VRT-1353385; VRT 1353385; VRT1353385; Antibiotic-202; Antibiotic 202; Antibiotic202; |
| Reference | [1]. Ramtohul, Yeeman K, et al. Preparation of mannose derivatives via coupling and click cycloaddition reactions for treating bacterial infections. From PCT Int. Appl. (2014), WO 2014100158 A1 20140626. |
| PubChem Compound | 76684239 |
| Last Modified | Nov 11 2021 |
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